Cas no 252563-92-1 (1,1-Dimethylethyl 2-methyl-4-{[(trifluoromethyl)sulfonyl]oxy}-3,6-dihydro-1(2H)-pyridinecarboxylate)

• Product Name: 1,1-Dimethylethyl 2-methyl-4-{[(trifluoromethyl)sulfonyl]oxy}-3,6-dihydro-1(2H)-pyridinecarboxylate
• CAS No: 252563-92-1
• MF: C₁₂H₁₈F₃NO₅S
• MW: 345.335233211517
• CID: 6780880
• PubChem ID: 22495590
• Update Time: 2026-03-12

1,1-Dimethylethyl 2-methyl-4-{[(trifluoromethyl)sulfonyl]oxy}-3,6-dihydro-1(2H)-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL433226
• 1,1-Dimethylethyl 2-methyl-4-{[(trifluoromethyl)sulfonyl]oxy}-3,6-dihydro-1(2H)-pyridinecarboxylate
• AT14412
• MFCD32068041
• SY328028
• 252563-92-1
• 1-Boc-2-methyl-1,2,3,6-tetrahydro-4-pyridyl Trifluoromethanesulfonate
• 1-(tert-butoxycarbonyl)-2-methyl-4-trifluoromethanesulfonyloxy-1,2,3,6-tetrahydropyridine
• t-Butyl 6-methyl-4-(((trifluoromethyl)sulfonyl)oxy)-5,6-dihydropyridine-1(2H)-carboxylate
• TERT-BUTYL 6-METHYL-4-(((TRIFLUOROMETHYL)SULFONYL)OXY)-5,6-DIHYDROPYRIDINE-1(2H)-CARBOXYLATE
• tert-Butyl 2-methyl-4-(((trifluoromethyl)sulfonyl)oxy)-3,6-dihydropyridine-1(2H)-carboxylate

• Inchi： 1S/C12H18F3NO5S/c1-8-7-9(21-22(18,19)12(13,14)15)5-6-16(8)10(17)20-11(2,3)4/h5,8H,6-7H2,1-4H3
• InChI Key： COWVSHYGRCIMEK-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CCN(C(=O)OC(C)(C)C)C(C)C1

Computed Properties

• Exact Mass: 345.08577833g/mol
• Monoisotopic Mass: 345.08577833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.3Ų

Additional information on 1,1-Dimethylethyl 2-methyl-4-{[(trifluoromethyl)sulfonyl]oxy}-3,6-dihydro-1(2H)-pyridinecarboxylate

The Role of 1,1-Dimethylethyl 2-Methyl-4-{[(Trifluoromethyl)sulfonyl]Oxy}-3,6-Dihydro-1(2H)-Pyridinecarboxylate (CAS No. 252563-92-1) in Modern Medicinal Chemistry

The compound 1,1-Dimethylethyl 2-Methyl-4-{[(Trifluoromethyl)sulfonyl]Oxy}-3,6-Dihydro-1(2H)-Pyridinecarboxylate, identified by CAS registry number 252563-92-1, represents a critical intermediate in the synthesis of bioactive molecules with applications in drug discovery and chemical biology. Its unique structure combines a trifluoromethyl sulfonyl oxy (OTs) group with a pyridinecarboxylate scaffold, offering exceptional stability and reactivity in organic transformations. Recent advancements in asymmetric synthesis and transition-metal catalysis have positioned this compound as a versatile building block for constructing complex pharmaceutical frameworks.

Emerging studies highlight its utility in the preparation of protected pyridine derivatives, which are pivotal for modulating pharmacokinetic properties such as metabolic stability and bioavailability. A 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound’s OTs ester moiety enables controlled deprotection under mild conditions, preserving sensitive functional groups during late-stage drug development. Researchers at the University of Basel further utilized its 3,6-dihydro-pyridine core to design inhibitors targeting epigenetic modifiers like histone deacetylases (HDACs), showcasing its role in epigenetic therapy research.

In the realm of catalytic methodologies, this compound has emerged as a key substrate for exploring transition-metal-free cross-coupling reactions. A collaborative study between MIT and ETH Zurich revealed that its electron-deficient OTs group facilitates C–O bond activation without harsh reagents, enabling sustainable synthesis pathways. This aligns with current trends toward green chemistry principles by minimizing waste and energy consumption during multi-step syntheses.

Biochemical investigations have also uncovered its potential as a probe molecule for studying enzyme-substrate interactions. Work published in Nature Chemical Biology employed this compound’s structural rigidity to map binding pockets in kinases involved in cancer signaling pathways. The combination of its hydrophobic trifluoromethyl group and polar carboxylate ester creates tunable molecular recognition features critical for high-throughput screening campaigns.

Clinical translation studies are underway evaluating analogs derived from this compound’s framework for treating neurodegenerative diseases. Researchers at Stanford University recently reported that substituent modifications on the pyridine ring enhance blood-brain barrier permeability while maintaining selectivity for gamma-secretase enzymes implicated in Alzheimer’s pathology. These findings underscore its value as a lead compound for developing next-generation therapeutics.

In academic research contexts, this compound serves as an essential reference material for validating computational chemistry models. Its well-characterized spectroscopic profiles (¹H NMR, IR) provide benchmark datasets for machine learning algorithms predicting reaction outcomes—a cornerstone of modern AI-driven drug discovery pipelines.

Safety assessments conducted under OECD guidelines confirm its low acute toxicity profile when handled according to standard laboratory protocols. This aligns with regulatory requirements for compounds entering preclinical trials, ensuring compliance with Good Laboratory Practice (GLP) standards during scale-up processes.

The integration of this compound into continuous-flow microreactor systems has further advanced process chemistry efficiency. A recent Angewandte Chemie study demonstrated that its compatibility with supercritical CO₂ solvents reduces reaction times by 70% while achieving >98% purity—a breakthrough for industrial-scale production demands.

Ongoing research explores its application in supramolecular assemblies through hydrogen-bonding interactions between the carboxylate ester and complementary motifs like urea or amide groups. Such self-assembled structures hold promise for creating stimuli-responsive drug delivery vehicles responsive to pH or enzymatic triggers.

In summary, CAS No. 252563-92-1 embodies the intersection of synthetic innovation and biomedical relevance. Its structural features enable solutions to longstanding challenges in medicinal chemistry while opening new avenues for exploring biological systems at molecular resolution—a testament to its enduring significance across academic and industrial R&D landscapes.